Cas no 1629141-16-7 (2-bromo-6-chloro-4-hydroxybenzaldehyde)

• Product Name: 2-bromo-6-chloro-4-hydroxybenzaldehyde
• CAS No: 1629141-16-7
• MF: C₇H₄BrClO₂
• MW: 235.46
• MDL: MFCD31635667
• CID: 5094027
• PubChem ID: 90457228
• Update Time: 2025-10-30

2-bromo-6-chloro-4-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-bromo-6-chloro-4-hydroxy-
• 2-bromo-6-chloro-4-hydroxybenzaldehyde

• MDL： MFCD31635667
• Inchi： 1S/C7H4BrClO2/c8-6-1-4(11)2-7(9)5(6)3-10/h1-3,11H
• InChI Key： UPKICZQMPQYKOU-UHFFFAOYSA-N
• SMILES： C(=O)C1=C(Cl)C=C(O)C=C1Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 2-bromo-6-chloro-4-hydroxybenzaldehyde

Recent Advances in the Application of 2-Bromo-6-chloro-4-hydroxybenzaldehyde (CAS: 1629141-16-7) in Chemical Biology and Pharmaceutical Research

The compound 2-bromo-6-chloro-4-hydroxybenzaldehyde (CAS: 1629141-16-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic utility, biological activities, and potential therapeutic applications. Recent studies have highlighted its role in the development of novel inhibitors targeting specific enzymes and receptors, making it a valuable scaffold in drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 2-bromo-6-chloro-4-hydroxybenzaldehyde as a precursor in the synthesis of small-molecule inhibitors for protein kinases. The compound's unique halogenated aromatic structure allows for selective modifications, enabling the creation of derivatives with enhanced binding affinity and selectivity. The study reported a series of derivatives that exhibited potent inhibitory activity against cancer-related kinases, with IC50 values in the nanomolar range. These findings underscore the potential of this compound in oncology drug development.

Another notable application of 2-bromo-6-chloro-4-hydroxybenzaldehyde was explored in a recent Nature Communications article, where it was utilized as a building block for the synthesis of fluorescent probes. These probes were designed to detect reactive oxygen species (ROS) in live cells, providing a valuable tool for studying oxidative stress-related diseases. The researchers highlighted the compound's stability and reactivity, which facilitated the development of highly sensitive and selective probes. This innovation opens new avenues for diagnostic and therapeutic applications in diseases such as neurodegenerative disorders and cardiovascular conditions.

Furthermore, the compound's role in antimicrobial research has been investigated in a 2024 study published in Bioorganic & Medicinal Chemistry Letters. The study focused on synthesizing novel Schiff base derivatives of 2-bromo-6-chloro-4-hydroxybenzaldehyde and evaluating their activity against multidrug-resistant bacterial strains. The results revealed significant antibacterial activity, particularly against Gram-positive pathogens, suggesting its potential as a lead compound for developing new antibiotics. The study also emphasized the importance of the compound's halogen substituents in enhancing antimicrobial efficacy.

In conclusion, 2-bromo-6-chloro-4-hydroxybenzaldehyde (CAS: 1629141-16-7) continues to be a focal point in chemical biology and pharmaceutical research due to its diverse applications and synthetic versatility. Recent studies have demonstrated its utility in kinase inhibition, fluorescent probe development, and antimicrobial drug discovery. As research progresses, this compound is expected to play an increasingly important role in addressing unmet medical needs and advancing therapeutic innovations. Future studies should explore its potential in other therapeutic areas and optimize its derivatives for clinical translation.